Cas no 2121514-95-0 (2-Chloro-4-isopropoxyphenylboronic acid pinacol ester)

• Product Name: 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester
• CAS No: 2121514-95-0
• MF: C₁₅H₂₂BClO₃
• MW: 296.597383975983
• MDL: MFCD29093776
• CID: 5079003
• Update Time: 2026-03-01

2-Chloro-4-isopropoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester
• 2-(2-chloro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[2-chloro-4-(1-methylethoxy)phenyl]-4,4,5,5-tetramethyl-

• MDL： MFCD29093776
• Inchi： 1S/C15H22BClO3/c1-10(2)18-11-7-8-12(13(17)9-11)16-19-14(3,4)15(5,6)20-16/h7-10H,1-6H3
• InChI Key： LFOMBBOEDARHTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 27.7

Additional information on 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester

Comprehensive Overview of 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 2121514-95-0)

The 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 2121514-95-0) is a highly specialized boronic ester compound widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound features a unique chloro-isopropoxy substitution pattern, which enhances its reactivity and selectivity in forming carbon-carbon bonds. Its pinacol ester moiety provides exceptional stability, making it a preferred choice for pharmaceutical intermediates and agrochemical research.

In recent years, the demand for boronic acid derivatives like 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester has surged due to their pivotal role in drug discovery and material science. Researchers frequently search for "boronic ester applications" or "Suzuki coupling reagents," reflecting the growing interest in efficient catalytic systems. This compound’s CAS No. 2121514-95-0 is often queried alongside terms like "arylboronate synthesis" and "cross-coupling optimization," highlighting its relevance in modern synthetic methodologies.

The structural integrity of 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester allows for versatile functionalization, catering to industries focused on high-performance materials and bioconjugation. Its chloro and isopropoxy groups offer distinct electronic effects, enabling tailored modifications for target-specific applications. Notably, its compatibility with green chemistry principles aligns with the global shift toward sustainable synthesis, a topic frequently explored in "eco-friendly boronic esters" searches.

From a technical perspective, the compound’s pinacol protection ensures minimal decomposition during storage and handling, addressing common concerns about boronic acid stability. Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for verifying its quality, as emphasized in queries like "boronate characterization methods." These aspects underscore its reliability for high-throughput screening and precise molecular design.

In conclusion, 2-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 2121514-95-0) stands as a cornerstone in advanced organic synthesis. Its multifaceted applications, from pharmaceutical intermediates to catalysis, coupled with its alignment with sustainable chemistry trends, solidify its importance in contemporary research. As interest in tailored boronic acids grows, this compound remains a critical tool for innovators addressing complex chemical challenges.